2-(3,5-dimethylphenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,5-dimethylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H23N3O4S2/c1-15-11-16(2)13-17(12-15)31-21-18(22(28)26-8-5-4-7-20(26)25-21)14-19-23(29)27(24(32)33-19)9-6-10-30-3/h4-5,7-8,11-14H,6,9-10H2,1-3H3/b19-14-
• InChI Key: GHKPZBKCVFPCOC-RGEXLXHISA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCOC)C
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCOC)C

Description

This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, a heterocyclic scaffold known for its diverse biological activities. Structurally, it features:

• A pyrido[1,2-a]pyrimidin-4-one core with a fused bicyclic system.
• A (Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl substituent at position 3, introducing a thiazolidinone ring with a methoxypropyl side chain.
• A 3,5-dimethylphenoxy group at position 2, contributing steric and electronic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally and functionally related derivatives of the 4H-pyrido[1,2-a]pyrimidin-4-one and thiazolidinone families. Key comparisons include:

Nitro-Substituted Pyrido[1,2-a]pyrimidin-4-ones

• Example : 3-Nitro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives.
• Activity: Demonstrated antimicrobial activity against Trichomonas foetus, Entamoeba histolytica, and Leishmania donovani .

Thiazolo- and Benzothiazolo-Fused Pyrimidinones

• Examples : Thiazolo[3,2-a]pyrimidin-4-one (54), Benzothiazolo[3,2-a]pyrimidin-4-one (55) .

Aldose Reductase Inhibitors with Antioxidant Activity

• Example : Pyrido[1,2-a]pyrimidin-4-ones with hydroxyl or catechol groups at positions 6 or 9 .
• Activity : Submicromolar IC₅₀ values against aldose reductase (ALR2) and significant antioxidant capacity.

Pyrido-Pyrrolo-Pyrimidines with Antibiofilm Activity

• Example : 1-Alkyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamides .
• Activity: Inhibited biofilm formation in S. aureus and P. aeruginosa.
• Structural Contrast: The target compound’s thiazolidinone ring may enhance metal-chelation properties, offering a distinct mechanism compared to the carboxamide derivatives .

Thiazolidinone Derivatives with Azo Linkages

• Example : Ethyl esters of 2-(R-phenyl)-4-oxo-thiazolidin-3-yl propionic acid .
• Activity : Antimicrobial and antioxidant properties via thiol-disulfide exchange mechanisms.
• Divergence: The target compound’s pyrido[1,2-a]pyrimidin-4-one core provides a larger aromatic surface for DNA intercalation or protein binding, absent in simpler thiazolidinones .

Data Table: Key Structural and Functional Comparisons

Compound Class	Representative Structure	Key Modifications	Biological Activity	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one + thiazolidinone + 3,5-dimethylphenoxy	Methoxypropyl side chain, Z-configuration	Hypothesized enzyme inhibition/antioxidant
Nitro-pyrido[1,2-a]pyrimidinones	3-Nitro substitution	No thiazolidinone	Antiprotozoal
Thiazolo-pyrimidinones	Thiazolo[3,2-a]pyrimidin-4-one	Sulfur-rich fused ring	Low synthetic yield, unknown bioactivity
Aldose Reductase Inhibitors	6- or 9-Hydroxy/catechol groups	Electron-donating substituents	ALR2 inhibition, antioxidant
Pyrido-pyrrolo-pyrimidines	Pyrrolo[2,3-d]pyrimidine fusion	Carboxamide side chain	Antibiofilm
Thiazolidinones with Azo Linkages	4-Oxo-thiazolidin-3-yl propionic acid esters	Aromatic R-groups	Antimicrobial, antioxidant

Research Findings and Implications

• Structure-Activity Relationships (SAR): The thioxo group in the thiazolidinone ring may enhance redox activity, while the 3-methoxypropyl chain improves solubility .
• Synthetic Challenges: Low yields (11–42%) in fused pyrimidinones highlight the difficulty of introducing bulky substituents . The Z-configuration in the thiazolidinone-methylidene group requires stereoselective synthesis, complicating scalability .